1-(4-Fluorophenyl)-2-(2-pyridinylthio)ethanone
Overview
Description
1-(4-fluorophenyl)-2-(2-pyridinylthio)ethanone is an aromatic ketone.
Scientific Research Applications
Synthesis and Cyclization Reactions
- Versatile Synthesis of Pyrazolopyridines and Other Systems: A study found that 1-(4-fluorophenyl)-2-(4-pyridyl)ethanone reacted with 3-aminopyrazole to yield 4,6-bis(4-fluorophenyl)-5-(4-pyridyl)-1H-pyrazolo[3,4-b]pyridine. This discovery led to a versatile three-component coupling for synthesizing pyrazolo[3,4-b]pyridines and other bicyclic systems, proving useful for preparing combinatorial libraries (Almansa et al., 2008).
Molecular Structure Studies
- Crystal Structure Analysis: A study on 1-(4-Fluorophenyl)-2-(phenylsulfonyl)ethanone revealed its molecular structure through crystallography. The molecule forms inversion dimers via weak hydrogen bonds, contributing to our understanding of its structural properties (Abdel‐Aziz et al., 2012).
Biocatalysis and Medicinal Chemistry
- Enantioselective Synthesis: Research into the enantioselective synthesis of (S)-(-)-1-(4-Fluorophenyl)ethanol, an intermediate in developing CCR5 antagonists for HIV protection and Alzheimer's treatment, utilized 1-(4-fluorophenyl)ethanone. This approach included bioreduction by Daucus carota cells and optimizing conditions for higher yield and enantioselectivity (ChemChemTech, 2022).
Nonlinear Optics and Molecular Docking
- Molecular Analysis for Nonlinear Optics: A study on 1-[3-(4-Fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl]ethanone investigated its molecular structure, vibrational frequencies, and charge transfer characteristics. The findings suggested potential roles in nonlinear optics and inhibitory activity against specific targets as an anti-neoplastic agent (Mary et al., 2015).
properties
Product Name |
1-(4-Fluorophenyl)-2-(2-pyridinylthio)ethanone |
|---|---|
Molecular Formula |
C13H10FNOS |
Molecular Weight |
247.29 g/mol |
IUPAC Name |
1-(4-fluorophenyl)-2-pyridin-2-ylsulfanylethanone |
InChI |
InChI=1S/C13H10FNOS/c14-11-6-4-10(5-7-11)12(16)9-17-13-3-1-2-8-15-13/h1-8H,9H2 |
InChI Key |
UFEDGNOFTXHLIN-UHFFFAOYSA-N |
SMILES |
C1=CC=NC(=C1)SCC(=O)C2=CC=C(C=C2)F |
Canonical SMILES |
C1=CC=NC(=C1)SCC(=O)C2=CC=C(C=C2)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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